4-[2-(benzylamino)-2-oxoethoxy]-N-(2-phenylethyl)benzamide

• IUPAC Name: 4-[2-(benzylamino)-2-oxoethoxy]-N-(2-phenylethyl)benzamide
• InChI: InChI=1S/C24H24N2O3/c27-23(26-17-20-9-5-2-6-10-20)18-29-22-13-11-21(12-14-22)24(28)25-16-15-19-7-3-1-4-8-19/h1-14H,15-18H2,(H,25,28)(H,26,27)
• InChI Key: ZRNFVRUUUJJMSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C2=CC=C(C=C2)OCC(=O)NCC3=CC=CC=C3
• Molecular Formula: C24H24N2O3
• Molecular Weight: 388.5 g/mol

Description

4-[2-(benzylamino)-2-oxoethoxy]-N-(2-phenylethyl)benzamide, also known as BOPB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. BOPB is a benzamide derivative that is used as a tool compound for studying the interaction between G protein-coupled receptors (GPCRs) and β-arrestin.

Mechanism of Action

4-[2-(benzylamino)-2-oxoethoxy]-N-(2-phenylethyl)benzamide acts as a β-arrestin-biased agonist for the AT1R, which means that it selectively activates the β-arrestin signaling pathway while minimizing the activation of the G protein signaling pathway. This mechanism of action has been shown to have beneficial effects in various physiological processes, including cardiovascular function, inflammation, and cancer.
Biochemical and Physiological Effects:
4-[2-(benzylamino)-2-oxoethoxy]-N-(2-phenylethyl)benzamide has been shown to have beneficial effects on cardiovascular function, including reducing blood pressure and improving cardiac function. It has also been shown to have anti-inflammatory effects and to inhibit cancer cell growth. 4-[2-(benzylamino)-2-oxoethoxy]-N-(2-phenylethyl)benzamide has been shown to have a higher affinity for the AT1R than other angiotensin II receptor agonists, which may contribute to its beneficial effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[2-(benzylamino)-2-oxoethoxy]-N-(2-phenylethyl)benzamide in lab experiments is its selectivity for the β-arrestin signaling pathway, which allows for the study of this pathway without interference from the G protein signaling pathway. However, a limitation of using 4-[2-(benzylamino)-2-oxoethoxy]-N-(2-phenylethyl)benzamide is its relatively low solubility, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of 4-[2-(benzylamino)-2-oxoethoxy]-N-(2-phenylethyl)benzamide. One area of interest is the development of new β-arrestin-biased agonists for other GPCRs, which could have therapeutic applications in various diseases. Another area of interest is the study of the interaction between β-arrestin and other signaling pathways, including the MAPK pathway and the PI3K pathway. Finally, the development of new methods for synthesizing 4-[2-(benzylamino)-2-oxoethoxy]-N-(2-phenylethyl)benzamide and other benzamide derivatives could lead to the discovery of new compounds with beneficial effects.

Synthesis Methods

The synthesis of 4-[2-(benzylamino)-2-oxoethoxy]-N-(2-phenylethyl)benzamide involves a multi-step process that includes the reaction of 4-hydroxybenzaldehyde with ethyl 2-oxo-2-phenylethanoate, followed by the reaction of the resulting product with benzylamine. The final step involves the reaction of the intermediate product with 4-nitrobenzoyl chloride to yield 4-[2-(benzylamino)-2-oxoethoxy]-N-(2-phenylethyl)benzamide.

Scientific Research Applications

4-[2-(benzylamino)-2-oxoethoxy]-N-(2-phenylethyl)benzamide has been used extensively in scientific research to study the interaction between GPCRs and β-arrestin. It is a potent and selective β-arrestin-biased agonist for the angiotensin II type 1 receptor (AT1R). 4-[2-(benzylamino)-2-oxoethoxy]-N-(2-phenylethyl)benzamide has also been used to study the interaction between β-arrestin and other GPCRs, including the dopamine D2 receptor, the μ-opioid receptor, and the cannabinoid CB1 receptor.